Cas no 2763985-11-9 ((9H-fluoren-9-yl)methyl N-[3-bromo-5-(hydroxymethyl)phenyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[3-bromo-5-(hydroxymethyl)phenyl]carbamate
• CAS No: 2763985-11-9
• MF: C₂₂H₁₈BrNO₃
• MW: 424.287225246429
• CID: 5971570
• PubChem ID: 165994480
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl N-[3-bromo-5-(hydroxymethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2763985-11-9
• EN300-37387709
• (9H-fluoren-9-yl)methyl N-[3-bromo-5-(hydroxymethyl)phenyl]carbamate

• Inchi： 1S/C22H18BrNO3/c23-15-9-14(12-25)10-16(11-15)24-22(26)27-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21,25H,12-13H2,(H,24,26)
• InChI Key： GECUTBLENNNUFW-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 423.04701g/mol
• Monoisotopic Mass: 423.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[3-bromo-5-(hydroxymethyl)phenyl]carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-[3-bromo-5-(hydroxymethyl)phenyl]carbamate (CAS No. 2763985-11-9)

The compound (9H-fluoren-9-yl)methyl N-[3-bromo-5-(hydroxymethyl)phenyl]carbamate, identified by its CAS No. 2763985-11-9, is a specialized organic molecule widely utilized in pharmaceutical research, material science, and chemical synthesis. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group and a bromo-hydroxymethylphenyl moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and industry professionals frequently search for this compound due to its applications in solid-phase peptide synthesis (SPPS) and its role in creating bioconjugates.

One of the most searched topics related to this compound is its stability under various conditions. Studies have shown that the Fmoc group in (9H-fluoren-9-yl)methyl N-[3-bromo-5-(hydroxymethyl)phenyl]carbamate offers excellent protection for amines during synthesis, while the bromo and hydroxymethyl functional groups provide versatile sites for further modifications. This dual functionality aligns with the growing demand for multifunctional building blocks in medicinal chemistry, particularly in the development of targeted drug delivery systems.

In the context of green chemistry, this compound has garnered attention for its potential in sustainable synthesis routes. Researchers are exploring eco-friendly solvents and catalysts to optimize its production, addressing the increasing focus on environmentally benign processes. Additionally, its compatibility with automated synthesis platforms makes it a preferred choice for high-throughput screening in drug discovery pipelines.

The spectroscopic properties of CAS No. 2763985-11-9 are another area of interest. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are often requested by chemists to verify purity and structure. The compound’s UV-Vis absorption characteristics also make it suitable for applications in photoactive materials, a rapidly growing field linked to renewable energy technologies.

From a commercial perspective, suppliers and manufacturers highlight its high purity grades (e.g., >95% or >98%) to meet the stringent requirements of GMP-compliant production. This aligns with the pharmaceutical industry’s emphasis on quality control and regulatory compliance. Frequently asked questions (FAQs) about this compound include its storage conditions (typically 2–8°C under inert atmosphere) and handling precautions to prevent degradation.

Emerging trends in biotechnology have further expanded the applications of (9H-fluoren-9-yl)methyl N-[3-bromo-5-(hydroxymethyl)phenyl]carbamate. For instance, its derivatives are being investigated for protein labeling and bioimaging probes, leveraging the reactivity of the bromo substituent for click chemistry reactions. Such innovations resonate with the broader scientific community’s pursuit of precision medicine tools.

In summary, CAS No. 2763985-11-9 represents a critical tool in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its adaptability to diverse chemical environments and alignment with cutting-edge scientific trends ensure its continued relevance in advancing molecular design and functional materials.